Cas no 2229613-36-7 (1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol
• CAS No: 2229613-36-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6335822
• PubChem ID: 165705821
• Update Time: 2025-10-31

1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol
• 1-[2-(1-methylcyclopropyl)ethyl]cyclopropan-1-ol
• 2229613-36-7
• EN300-1804553

• Inchi： 1S/C9H16O/c1-8(2-3-8)4-5-9(10)6-7-9/h10H,2-7H2,1H3
• InChI Key： HMXDCFWXBULBLL-UHFFFAOYSA-N
• SMILES： OC1(CC1)CCC1(C)CC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol

1-2-(1-Methylcyclopropyl)Ethylcyclopropan-1-ol: A Comprehensive Overview

The compound with CAS No. 2229613-36-7, commonly referred to as 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with an alcohol functional group, making it a versatile building block for various chemical reactions and applications.

Cyclopropane rings are known for their strained geometry, which imparts unusual reactivity and stability to molecules. In the case of 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol, the presence of two cyclopropane rings further enhances its chemical properties. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. Its ability to undergo various types of polymerization reactions has made it a valuable precursor in the development of lightweight and durable materials for aerospace and automotive industries.

The alcohol functional group in this compound plays a crucial role in its reactivity. It allows for easy modification through oxidation, reduction, or substitution reactions, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored the use of 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol in the synthesis of bioactive molecules, where precise control over functional groups is essential. The compound's ability to participate in enantioselective reactions has also been leveraged in the development of chiral catalysts, which are critical in asymmetric synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol. High-level quantum mechanical calculations have revealed that the molecule exhibits significant strain relief upon reaction with electrophiles or nucleophiles, making it an attractive substrate for various transformations. These findings have been corroborated by experimental studies, which demonstrate that the compound can undergo efficient ring-opening reactions under mild conditions.

In terms of industrial applications, 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol has found utility in the formulation of specialty chemicals, such as high-performance lubricants and corrosion inhibitors. Its ability to form stable complexes with metal ions has also made it a promising candidate for use in catalytic systems. Researchers have reported that incorporating this compound into catalysts can significantly enhance their activity and selectivity in challenging reactions, such as olefin polymerization and cross-coupling reactions.

The synthesis of 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol involves a multi-step process that typically begins with the preparation of cyclopropane precursors. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, transition metal-catalyzed cycloaddition reactions have been employed to construct the cyclopropane rings with high fidelity. These methods not only improve yield but also reduce waste, aligning with current trends toward sustainable chemistry.

From a safety standpoint, 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol is classified as a non-hazardous chemical under standard conditions. However, proper handling procedures should be followed to ensure worker safety and environmental protection. The compound is stable under normal storage conditions but should be protected from prolonged exposure to light or moisture to prevent degradation.

In conclusion, CAS No. 2229613-36-7, or 1-2-(1-methylcyclopropyl)ethylcyclopropan-1-ol, is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing chemical science is likely to grow even further.